3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: 3-[[2-(4-methylphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-3-11-20-19(23)15-5-4-6-16(12-15)21-18(22)13-24-17-9-7-14(2)8-10-17/h4-10,12H,3,11,13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: WSSQPDBBPRFFMK-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=C(C=C2)C

Description

3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide, also known as MPAP, is a synthetic compound that has been widely used in scientific research. MPAP is a selective agonist of the trace amine-associated receptor 1 (TAAR1), a G protein-coupled receptor that is expressed in the brain and other tissues.

Mechanism of Action

3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide acts as a selective agonist of TAAR1, which is a G protein-coupled receptor that is expressed in the brain and other tissues. TAAR1 has been shown to modulate the activity of dopaminergic and noradrenergic neurons in the brain, which are involved in mood regulation, reward processing, and locomotor activity. 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to increase the activity of TAAR1, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects:
3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to increase dopamine and norepinephrine release in the brain, which may contribute to its effects on mood and behavior. 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has also been shown to increase locomotor activity in animals, suggesting that it may have stimulant-like effects. Additionally, 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to reduce food intake and body weight in rats, suggesting that it may have potential as a treatment for obesity.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide in lab experiments is its selectivity for TAAR1, which allows researchers to investigate the role of this receptor in various physiological processes. Additionally, 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide is a synthetic compound, which allows for precise control over its concentration and administration. However, one limitation of using 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide in lab experiments is that its effects may differ between species, which may limit its translational potential.

Future Directions

There are several future directions for research on 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide and TAAR1. One area of interest is the role of TAAR1 in addiction and substance abuse. TAAR1 has been shown to modulate the effects of drugs of abuse, and 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to reduce drug-seeking behavior in animals. Additionally, TAAR1 has been implicated in the regulation of appetite and metabolism, and 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to reduce food intake and body weight in rats. Future research may explore the potential of 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide as a treatment for addiction and obesity. Another area of interest is the development of more selective and potent TAAR1 agonists, which may have greater translational potential.

Synthesis Methods

The synthesis of 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide involves several steps, including the reaction of 4-methylphenol with acetyl chloride to form 4-methylacetophenone. The 4-methylacetophenone is then reacted with propylamine to form N-propyl-4-methylacetophenone, which is then reacted with 4-methylphenoxyacetic acid to form 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide.

Scientific Research Applications

3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been used in various scientific research studies to investigate the role of TAAR1 in the brain and other tissues. TAAR1 has been implicated in a range of physiological processes, including mood regulation, reward processing, and locomotor activity. 3-{[(4-methylphenoxy)acetyl]amino}-N-propylbenzamide has been shown to increase dopamine and norepinephrine release in the brain, which may contribute to its effects on mood and behavior.